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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-Boc-4-(4-
toluenesulfonyloxymethyl)piperidine, a key building block in modern medicinal chemistry.
This document details its chemical and physical properties, synthesis, and significant
applications in the development of therapeutic agents.

Core Compound Properties

N-Boc-4-(4-toluenesulfonyloxymethyl)piperidine is a piperidine derivative featuring a tert-
butoxycarbonyl (Boc) protecting group on the nitrogen atom and a tosyloxymethyl group at the
4-position. This bifunctional nature makes it a versatile intermediate in organic synthesis. The
Boc group provides a stable yet easily removable protection for the piperidine nitrogen,
allowing for selective reactions at other sites. The tosylate group serves as an excellent leaving
group, facilitating nucleophilic substitution reactions to introduce the piperidine scaffold into
larger, more complex molecules.

Table 1: Chemical and Physical Properties
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Property Value Reference(s)

CAS Number 166815-96-9 [1][2]

Molecular Formula C18H27NOsS [1][2]

Molecular Weight 369.48 g/mol [11[2]
White to pale yellow crystalline

Appearance [3]
powder

Melting Point 74-76 °C [4]

N ) 487.8 °C at 760 mmHg

Boiling Point ) [4]
(Predicted)

Density 1.174 g/cm3 (Predicted) [4]

Solubility Soluble in methanol [3]
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Spectroscopic Data

While a comprehensive set of spectral data from a single, verified source is not readily
available in the public domain, the following *H NMR data has been reported:

Table 2: 1H NMR Spectral Data
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Chemical Shift . . .

Multiplicity Integration Assignment Reference
(ppm)
7.77 (d, J=8.3

Doublet 2H Ar-H [5]
Hz)
7.35(d, J=8.0

Doublet 2H Ar-H [5]
Hz)
4.07 (br d, o

Broad Doublet 2H Piperidine-H [5]
J=11.6 Hz)
3.84 (d, J=6.4

Doublet 2H -CH2-OTs [5]
Hz)
2.68 (brt, J=12.4 ] o

Broad Triplet 2H Piperidine-H [5]
Hz)
2.44 (s) Singlet 3H Ar-CHs [5]
1.88 (m) Multiplet 1H Piperidine-H [5]
1.63 (br d, L

Broad Doublet 2H Piperidine-H [5]
J=12.8 Hz)
1.43 (s) Singlet 9H -C(CHs)s [5]
1.13 (m) Multiplet 2H Piperidine-H [5]

Note: 13C NMR, FT-IR, and Mass Spectrometry data for this specific compound are not
consistently reported across publicly available sources. Researchers should obtain and verify
this data experimentally.

Experimental Protocols
Synthesis of N-Boc-4-(4-
toluenesulfonyloxymethyl)piperidine

This protocol describes a common method for the synthesis of the title compound from N-Boc-
4-piperidinemethanol.
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Experimental Workflow

Reaction Setup

(N-Boc-4-piperidinemethanol) (Triethylamine) (Dichloromethane (DCM))

A A
>(Dissolve under Nitrogen at 0°C) (p—Tquenesquonyl chloride) (4-Dimethylaminopyridine (DMAP))

Reagent Addition

Cool to 0°C
\/

(Slowly add to the reaction mixture

Reaction and Workup

Stir at 17°C for 2 hours
\

Quench with Water

CV:)
\

Extract with DCM

( Dry organic layers over Na2SOa )

\

(Concentrate under reduced pressure)

Purification
v

(Purify by column chromatography)

y

<%

(N-Boc-4-(4-toIuenesulfonyloxymethyl)piperidine)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b067729?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Synthesis of the target compound.

Methodology:

Reaction Setup: Dissolve N-Boc-4-piperidinemethanol (1.0 eq) and triethylamine (1.2 eq) in
dichloromethane (DCM) under a nitrogen atmosphere and cool the solution to 0°C.

e Reagent Addition: Slowly add p-toluenesulfonyl chloride (1.1 eq) and 4-
dimethylaminopyridine (DMAP) (0.2 eq) to the cooled solution.

e Reaction: Allow the reaction mixture to warm to 17°C and stir for 2 hours.

o Workup: Quench the reaction by adding water. Separate the aqueous layer and extract it
twice with DCM. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

« Purification: Purify the crude product by column chromatography to yield N-Boc-4-(4-
toluenesulfonyloxymethyl)piperidine as a white solid.[1]

Application in the Synthesis of Vandetanib

N-Boc-4-(4-toluenesulfonyloxymethyl)piperidine is a key intermediate in the synthesis of
Vandetanib, a tyrosine kinase inhibitor. The following protocol outlines its use in an alkylation
reaction.

Experimental Workflow
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Reactants

(N-Boc—4-(4-toluenesuIfonyloxymethyl)piperidine) (A-Anilinoquinazoline intermediate) ( Cesium Carbonate (Cs2COs) ) (Acetonitrile (MeCN))

Reaction

N

(Combine reactants in MeCN)

Y
Reflux for 3 hours

‘Workup and| Purification

Cool and filter
Y
Concentrate the filtrate
Y
Purify by chromatography
Y

(Boc—protected Vandetanib precursor)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b067729#n-boc-4-4-
toluenesulfonyloxymethyl-piperidine-cas-number-166815-96-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b067729#n-boc-4-4-toluenesulfonyloxymethyl-piperidine-cas-number-166815-96-9
https://www.benchchem.com/product/b067729#n-boc-4-4-toluenesulfonyloxymethyl-piperidine-cas-number-166815-96-9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b067729?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

